Cas no 933759-44-5 (Cyclopentanamine, 3-(5-methyl-1H-imidazol-2-yl)-)

Cyclopentanamine,  3-(5-methyl-1H-imidazol-2-yl)- structure
933759-44-5 structure
Product Name:Cyclopentanamine, 3-(5-methyl-1H-imidazol-2-yl)-
CAS No:933759-44-5
MF:C9H15N3
MW:165.235501527786
CID:999708
PubChem ID:45120657
Update Time:2025-04-20

Cyclopentanamine, 3-(5-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanamine, 3-(5-methyl-1H-imidazol-2-yl)-
    • 933759-44-5
    • 3-(4-Methyl-1H-imidazol-2-yl)cyclopentanamine
    • Inchi: 1S/C9H15N3/c1-6-5-11-9(12-6)7-2-3-8(10)4-7/h5,7-8H,2-4,10H2,1H3,(H,11,12)
    • InChI Key: YQIIXUZZWGAHCU-UHFFFAOYSA-N
    • SMILES: NC1CCC(C2=NC=C(C)N2)C1

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.7Ų
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